![molecular formula C21H26N2OS B3929438 1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol](/img/structure/B3929438.png)
1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol
Overview
Description
1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol, also known as Promethazine, is a phenothiazine derivative that has been widely used in the medical field. It is a sedative, antihistamine, and antiemetic drug that is commonly used to treat allergies, motion sickness, and nausea. However, the use of Promethazine is not limited to these applications, and it has been found to have a wide range of scientific research applications.
Mechanism of Action
The exact mechanism of action of 1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol is not fully understood. However, it is known to act as a H1 receptor antagonist, which blocks the effects of histamine in the body. It also has anticholinergic properties, which contribute to its sedative effects.
Biochemical and physiological effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to decrease the release of inflammatory mediators, such as cytokines and prostaglandins. It also has a sedative effect on the central nervous system, which is thought to be due to its ability to block the effects of histamine and acetylcholine.
Advantages and Limitations for Lab Experiments
1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol has a number of advantages for use in lab experiments. It is readily available, inexpensive, and has a well-established safety profile. However, it does have some limitations. It is not very soluble in water, which can make it difficult to administer in certain experiments. It also has a relatively short half-life, which can make it difficult to maintain consistent levels of the drug in the body.
Future Directions
There are a number of potential future directions for research on 1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol. One area of interest is its potential as an anticancer agent. Further studies are needed to determine the optimal dosage and administration schedule for this application. Another area of interest is its potential as an anxiolytic drug. Studies are needed to determine the effectiveness of this compound compared to other anxiolytic drugs, as well as the optimal dosage and administration schedule. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the body.
Scientific Research Applications
1-(cyclohexylamino)-3-(10H-phenothiazin-10-yl)-2-propanol has been extensively studied for its therapeutic properties. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have anxiolytic properties, making it a useful drug for the treatment of anxiety disorders. Furthermore, this compound has been found to have potential as an anticancer agent, with studies showing that it can induce apoptosis in cancer cells.
properties
IUPAC Name |
1-(cyclohexylamino)-3-phenothiazin-10-ylpropan-2-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2OS/c24-17(14-22-16-8-2-1-3-9-16)15-23-18-10-4-6-12-20(18)25-21-13-7-5-11-19(21)23/h4-7,10-13,16-17,22,24H,1-3,8-9,14-15H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPRQBLSBVNUDDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NCC(CN2C3=CC=CC=C3SC4=CC=CC=C42)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.